Cas no 77666-94-5 (2,5-Pyrazinedicarboxaldehyde)

• Product Name: 2,5-Pyrazinedicarboxaldehyde
• CAS No: 77666-94-5
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• MDL: MFCD15144317
• CID: 1117619
• PubChem ID: 13624978
• Update Time: 2025-04-20

2,5-Pyrazinedicarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrazinedicarboxaldehyde
• pyrazine-2,5-dicarbaldehyde
• pyrazine-2,5-dicarboxaldehyde
• SCHEMBL1825784
• HTGODBGFEKUXOL-UHFFFAOYSA-N
• CS-0169818
• AB70646
• 2,5-diformylpyrazine
• EN300-725127
• YSZC1634
• 77666-94-5
• DB-096822
• G69982

• MDL： MFCD15144317
• Inchi： 1S/C6H4N2O2/c9-3-5-1-7-6(4-10)2-8-5/h1-4H
• InChI Key： HTGODBGFEKUXOL-UHFFFAOYSA-N
• SMILES： O=CC1C=NC(C=O)=CN=1

Computed Properties

• Exact Mass: 136.02700
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 59.9Ų

Experimental Properties

• PSA: 59.92000
• LogP: 0.10160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes